4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: methyl 4-fluoro-3-(2-oxo-1H-pyridin-4-yl)benzoate
• InChI: InChI=1S/C13H10FNO3/c1-18-13(17)9-2-3-11(14)10(6-9)8-4-5-15-12(16)7-8/h2-7H,1H3,(H,15,16)
• InChI Key: LMVSXOXPGPKISZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)F)C2=CC(=O)NC=C2
• Molecular Formula: C13H10FNO3
• DSSTOX Substance ID: DTXSID30683082
• Molecular Weight: 247.22 g/mol
• CAS RN: 1261958-17-1

Description

4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine (95%) is a small organic molecule that has been extensively studied due to its unique properties. It is a white crystalline solid that is soluble in both water and organic solvents, making it a versatile compound for a variety of applications. The molecule is known for its reactivity, stability, and ability to form complexes with other molecules, making it an attractive candidate for a variety of synthetic and research applications.

Scientific Research Applications

4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine has been used in a variety of scientific research applications, including drug delivery, drug design, and enzyme inhibition. The molecule has been used as a ligand in drug delivery systems, as it has been shown to bind to a variety of proteins and receptors. It has also been used in drug design, as its ability to form complexes and interact with proteins makes it a useful tool for designing new drugs. Additionally, 4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine has been used as an inhibitor of enzymes, as it has been shown to inhibit the activity of certain enzymes.

Mechanism of Action

The mechanism of action of 4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine is not fully understood, however, it is believed to involve the formation of complexes with proteins and other molecules. The molecule is known to form complexes with proteins and other molecules, which can then interact with receptors and other molecules in the body. The formation of these complexes can then lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine are not fully understood, however, it is believed to have a variety of effects on the body. The molecule has been shown to inhibit the activity of certain enzymes, which can lead to a variety of biochemical and physiological effects. Additionally, the molecule has been shown to bind to a variety of proteins and receptors, which can lead to a variety of effects on the body.

Advantages and Limitations for Lab Experiments

4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine is a versatile compound that has a variety of advantages and limitations for lab experiments. One of the main advantages of the molecule is its high purity and stability, which makes it an ideal candidate for a variety of synthetic and research applications. Additionally, the molecule is soluble in both water and organic solvents, making it an ideal candidate for a variety of experiments. However, the molecule is also known to be reactive, which can lead to a variety of issues when used in lab experiments.

Future Directions

There are a variety of potential future directions for 4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine. One potential future direction is to further explore the molecule’s ability to form complexes with proteins and other molecules. Additionally, further research could be conducted on the molecule’s ability to inhibit enzymes, as well as its ability to bind to a variety of proteins and receptors. Additionally, further research could be conducted on the molecule’s potential applications in drug delivery, drug design, and enzyme inhibition. Finally, further research could be conducted on the molecule’s potential toxicity and safety profile.

Synthesis Methods

4-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine is typically synthesized through a two-step process. The first step involves the reaction of 2-fluoro-5-methoxycarbonylphenylhydrazine with 2-hydroxy-pyridine in the presence of a base. The resulting product is then treated with a mild acid to form the desired product. This method has been reported to yield a 95% pure product with a high degree of purity.